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Compound of Interest

Compound Name: (R)-2-Bromo-3-methylbutyric acid
CAS No.: 76792-22-8
Cat. No.: B1265861
Get Quote
. J

This guide provides a comprehensive overview of the spectroscopic data for (R)-2-Bromo-3-
methylbutyric acid, a key intermediate in various chemical syntheses. The information is
intended for researchers, scientists, and professionals in drug development, offering a detailed
look at its nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS)
characteristics.

Spectroscopic Data Summary

The following tables summarize the key quantitative data obtained from 'H NMR, 3C NMR, IR,
and mass spectroscopic analyses of (R)-2-Bromo-3-methylbutyric acid.

Table 1: *H NMR Spectroscopic Data
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. . Coupling
Chemical Shift L . .
Multiplicity Integration Constant (J) Assignment
(3) ppm
Hz
~11.0 Singlet (broad) 1H - -COOH
4.15 Doublet 1H 7.5 CH-Br
2.25 Multiplet 1H - CH-(CHs)2
1.05 Doublet 3H 6.5 -CHs
0.95 Doublet 3H 6.5 -CHs

Note: The spectrum of the (S)-enantiomer is expected to be identical in a non-chiral solvent.[1]

« 13

Chemical Shift (8) ppm Assignment
171.0 C=0

50.0 CH-Br

325 CH-(CH3)2
20.5 -CHs

18.0 -CHs

Note: Data is inferred from typical chemical shifts for similar structures.

Table 3: IR Absorption Bands
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Wavenumber (cm~?) Intensity Assignment

2970 - 2850 Strong, Broad O-H stretch (Carboxylic Acid)
1710 Strong C=0 stretch (Carboxylic Acid)
1470 Medium C-H bend

1290 Medium C-O stretch

650 Strong C-Br stretch

Source: Adapted from NIST/EPA Gas-Phase Infrared Database for 2-Bromo-3-methylbutanoic
acid.[2]

IablgA._Mass_SpggimmﬂmQata

Relative Intensity (%) Assignment
182 <5 [M+1]* (with 81Br)
180 <5 [M]* (with 7°Br)
137/ 135 100 [M - COOH]*
101 Moderate [M - Br]*
57 High [CaHo]*

Source: Adapted from NIST data for 2-Bromo-3-methylbutanoic acid.[3][4]

Experimental Protocols

Detailed methodologies for the acquisition of spectroscopic data are provided below. These are
generalized protocols and may require optimization based on the specific instrumentation used.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation:

e Dissolve 5-10 mg of (R)-2-Bromo-3-methylbutyric acid in approximately 0.6 mL of a
deuterated solvent (e.g., CDCls, DMSO-de).[5]

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://webbook.nist.gov/cgi/inchi?ID=C565742&Type=IR-SPEC&Index=0
https://webbook.nist.gov/cgi/cbook.cgi?ID=C565742&Mask=4
https://webbook.nist.gov/cgi/cbook.cgi?ID=565742&Units=SI
https://www.benchchem.com/product/b1265861/docs?utm_src=pdf-body#spectroscopic-data-of-r-2-bromo-3-methylbutyric-acid-a-technical-guide
https://www.benchchem.com/pdf/Application_Notes_Protocols_NMR_Spectroscopy_for_the_Structure_Elucidaion_of_Complex_Organic_Molecules.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265861?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Filter the solution into a clean 5 mm NMR tube.[5]

e If quantitative analysis is required, a known amount of an internal standard (e.g.,
tetramethylsilane - TMS) can be added.[5]

1H NMR Spectroscopy:

Instrument: 400 MHz (or higher) NMR Spectrometer

Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).[5]
Number of Scans: 16-32 scans are typically sufficient.

Relaxation Delay: 1-2 seconds.[5]

Acquisition Time: 2-4 seconds.[5]

Spectral Width: 0-12 ppm.

13C NMR Spectroscopy:

Instrument: 100 MHz (or higher) NMR Spectrometer

Pulse Program: A standard proton-decoupled 13C experiment.

Number of Scans: 1024 or more scans may be necessary due to the low natural abundance
of 13C.

Relaxation Delay: 2-5 seconds.

Spectral Width: 0-200 ppm.

Infrared (IR) Spectroscopy

Sample Preparation (Thin Film Method):

e Dissolve a small amount of (R)-2-Bromo-3-methylbutyric acid in a volatile solvent like
methylene chloride or acetone.[6]
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e Place a drop of the solution onto a salt plate (e.g., NaCl or KBr).[6]

» Allow the solvent to evaporate, leaving a thin film of the compound on the plate.[6]

Data Acquisition:

Instrument: Fourier Transform Infrared (FTIR) Spectrometer.[7]

Mode: Transmittance or Absorbance.

Scan Range: 4000-400 cm~1,

Resolution: 4 cm~1.

Number of Scans: 16-32 scans are typically co-added to improve the signal-to-noise ratio.

Mass Spectrometry (MS)

Sample Preparation:

o Prepare a dilute solution of the sample (approximately 1 mg/mL) in a suitable solvent such
as methanol or acetonitrile.[8]

o Further, dilute the solution to a final concentration of 1-10 pg/mL.[8]
o Ensure the final solution is free of any particulate matter by filtration if necessary.[8]
Data Acquisition (Electron lonization - EI):

e Instrument: A mass spectrometer, often coupled with a gas chromatograph (GC-MS) for
sample introduction.[9]

lonization Source: Electron Impact (El) at 70 eV.[9]

Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

Scan Range: m/z 40-400.

lon Source Temperature: 200-250 °C.
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Visualization of Analytical Workflow

The following diagram illustrates the logical workflow for the spectroscopic analysis of (R)-2-
Bromo-3-methylbutyric acid.

NMR Sample Prep NMR Data Acquisition NMR Data Table
(Dissolve in CDCls) (*H and 13C Spectra) (Chemical Shifts, Multiplicity)
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A

»| MS Sample Prep - MS Data Table
| (Dilute in MeOH) (m/z, Fragmentation)

A

Click to download full resolution via product page

Caption: Workflow for Spectroscopic Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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